4-Amino-2-(ethylthio)pyrimidine-5-carboxylic acid
Overview
Description
Desmethyl Erlotinib, also known as OSI-420, is an active metabolite of Erlotinib, a well-known epidermal growth factor receptor tyrosine kinase inhibitor. Erlotinib is primarily used in the treatment of non-small cell lung cancer and pancreatic cancer. Desmethyl Erlotinib retains the pharmacological activity of its parent compound and plays a crucial role in its therapeutic effects .
Preparation Methods
Synthetic Routes and Reaction Conditions: Desmethyl Erlotinib is synthesized through the metabolic demethylation of Erlotinib. The process involves the removal of a methyl group from Erlotinib, facilitated by cytochrome P450 enzymes, particularly CYP3A4 and CYP1A2 .
Industrial Production Methods: Industrial production of Desmethyl Erlotinib involves the large-scale synthesis of Erlotinib followed by its enzymatic or chemical demethylation. The process is optimized to ensure high yield and purity of the final product. High-performance liquid chromatography is often used to separate and purify Desmethyl Erlotinib from other metabolites .
Chemical Reactions Analysis
Types of Reactions: Desmethyl Erlotinib undergoes various chemical reactions, including:
Oxidation: Catalyzed by cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites.
Reduction: Involves the reduction of specific functional groups, although less common.
Substitution: Reactions where functional groups are replaced by other groups, often facilitated by specific reagents.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide or molecular oxygen in the presence of cytochrome P450 enzymes.
Reduction: Sodium borohydride or lithium aluminum hydride under controlled conditions.
Substitution: Various nucleophiles or electrophiles depending on the desired substitution.
Major Products: The major products formed from these reactions include hydroxylated derivatives and other minor metabolites, which are often analyzed using mass spectrometry and high-performance liquid chromatography .
Scientific Research Applications
Desmethyl Erlotinib has several scientific research applications:
Chemistry: Used as a reference standard in analytical chemistry for the quantification of Erlotinib and its metabolites.
Biology: Studied for its role in cellular signaling pathways and its effects on cell proliferation and apoptosis.
Medicine: Investigated for its therapeutic potential in cancer treatment, particularly in overcoming resistance to Erlotinib.
Industry: Utilized in the development of new tyrosine kinase inhibitors and other targeted therapies.
Mechanism of Action
Desmethyl Erlotinib exerts its effects by inhibiting the intracellular phosphorylation of the epidermal growth factor receptor tyrosine kinase. This inhibition prevents the activation of downstream signaling pathways involved in cell proliferation, migration, and survival. The compound binds reversibly to the adenosine triphosphate binding site of the receptor, blocking its activity and leading to the suppression of tumor growth .
Comparison with Similar Compounds
Gefitinib: Another epidermal growth factor receptor tyrosine kinase inhibitor with a similar mechanism of action.
Afatinib: An irreversible inhibitor of the epidermal growth factor receptor and other members of the ErbB family.
Uniqueness: Desmethyl Erlotinib is unique due to its role as an active metabolite of Erlotinib, contributing significantly to the overall therapeutic effects of the parent compound. Its ability to inhibit the epidermal growth factor receptor tyrosine kinase and its involvement in overcoming resistance mechanisms make it a valuable compound in cancer research and treatment .
Properties
IUPAC Name |
4-amino-2-ethylsulfanylpyrimidine-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2S/c1-2-13-7-9-3-4(6(11)12)5(8)10-7/h3H,2H2,1H3,(H,11,12)(H2,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYAKXNHFMATCHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC=C(C(=N1)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10298259 |
Source
|
| Record name | 4-Amino-2-(ethylsulfanyl)pyrimidine-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10298259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
89853-87-2 |
Source
|
| Record name | 89853-87-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122014 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Amino-2-(ethylsulfanyl)pyrimidine-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10298259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 89853-87-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![4-Chlorothieno[2,3-d]pyrimidine](/img/structure/B15048.png)
